Cas no 173159-49-4 (5,7-Dichloro-4-nitro-1-oxo-2,1lambda~5~,3-benzoxadiazole)
173159-49-4 structure
Product Name:5,7-Dichloro-4-nitro-1-oxo-2,1lambda~5~,3-benzoxadiazole
CAS No:173159-49-4
MF:C6HCl2N3O4
MW:249.995838880539
CID:2782201
PubChem ID:15225202
Update Time:2025-04-21
5,7-Dichloro-4-nitro-1-oxo-2,1lambda~5~,3-benzoxadiazole Chemical and Physical Properties
Names and Identifiers
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- DTXCID70521030
- 173159-49-4
- 5,7-Dichloro-4-nitro-1-oxo-2,1lambda~5~,3-benzoxadiazole
- 4-nitro-5,7-dichlorobenzofuroxane
- DTXSID00570258
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- Inchi: 1S/C6HCl2N3O4/c7-2-1-3(8)6-4(5(2)10(12)13)9-15-11(6)14/h1H
- InChI Key: PEFKTHMXXJZUAA-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C2C1=[N+]([O-])ON=2)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 248.9344109Da
- Monoisotopic Mass: 248.9344109Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 97.3Ų
5,7-Dichloro-4-nitro-1-oxo-2,1lambda~5~,3-benzoxadiazole Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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